Cas no 716358-76-8 (3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid)

• Product Name: 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid
• CAS No: 716358-76-8
• MF: C₁₁H₁₃NO₅S
• MW: 271.289622068405
• CID: 2113349
• PubChem ID: 4962256
• Update Time: 2025-08-05

3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[(cyclopropylamino)sulfonyl]-4-methoxyBenzoic acid
• 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid

• Inchi： 1S/C11H13NO5S/c1-17-9-5-2-7(11(13)14)6-10(9)18(15,16)12-8-3-4-8/h2,5-6,8,12H,3-4H2,1H3,(H,13,14)
• InChI Key： GOSJCWHCEGBHOT-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=CC=1OC)(NC1CC1)(=O)=O

Additional information on 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid

3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid: A Comprehensive Overview

3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid, also known by its CAS number 716358-76-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropylsulfamoyl group with a methoxy-substituted benzoic acid moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and potential applications in drug development.

The structure of 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid is notable for its sulfonamide group, which is known for its stability and ability to form strong hydrogen bonds. The cyclopropyl group adds a degree of strain and rigidity to the molecule, potentially influencing its bioavailability and interaction with biological targets. The methoxy group at the 4-position of the benzoic acid ring contributes to the molecule's hydrophilicity, which is crucial for its solubility and pharmacokinetic properties.

Recent studies have highlighted the potential of 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid as a lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various enzymes and receptors, demonstrating promising results in inhibiting key targets associated with diseases such as cancer and inflammation. For instance, a study published in 2023 revealed that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes.

In addition to its pharmacological applications, 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid has been investigated for its role in material science. Its unique chemical properties make it a candidate for use in the synthesis of advanced materials, such as polymers and nanoparticles. Recent advancements in green chemistry have also led to the exploration of more sustainable methods for synthesizing this compound, reducing its environmental footprint.

The synthesis of 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. These methods have been optimized over time to improve yield and purity, ensuring that the compound can be produced efficiently for both research and industrial purposes. The development of scalable synthesis routes has been a focus of recent research efforts, driven by the increasing demand for this compound in various applications.

In terms of biological activity, 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid has shown remarkable selectivity towards certain cellular pathways. For example, studies have demonstrated its ability to modulate ion channels, which are critical for cellular communication and signaling. This selectivity suggests that it could serve as a valuable tool in understanding complex biological systems and potentially lead to the development of targeted therapies.

The future prospects for 3-(Cyclopropylsulfamoyl)-4-Methoxybenzoic Acid are promising, with ongoing research exploring its potential in areas such as drug delivery systems and diagnostic agents. Its unique chemical structure continues to inspire innovative applications across diverse fields, solidifying its position as an important molecule in contemporary chemical research.